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Compound of Interest

Compound Name:
4-Allyloxy-2-

hydroxybenzophenone

Cat. No.: B160165 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of 4-Allyloxy-2-hydroxybenzophenone (CAS No. 2549-87-3). It is

intended for researchers, scientists, and drug development professionals to ensure the safe

laboratory use of this chemical.

Hazard Summary:

4-Allyloxy-2-hydroxybenzophenone is classified with the following hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 4-Allyloxy-2-hydroxybenzophenone.
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Protection Type Recommended Equipment Purpose

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[3]

To prevent skin contact and

absorption. Always inspect

gloves before use and replace

if contaminated.[1][3]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[1][3]

To protect eyes from splashes,

dust, or vapors.[3]

Body Protection Laboratory coat.[3]
To protect skin and clothing

from contamination.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 dust mask for dust;

organic vapor cartridge for

vapors).[3]

Required when handling large

quantities, in poorly ventilated

areas, or when dust or

aerosols may be generated.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for minimizing risks associated with handling 4-Allyloxy-2-
hydroxybenzophenone.

Preparation:

Ensure work is conducted in a well-ventilated area, preferably a chemical fume hood.[1][3]

Verify that an emergency eyewash station and safety shower are accessible and in

working order.[3]

Assemble all necessary equipment and reagents before starting.

Handling:

Don the appropriate PPE as detailed in the table above.

Avoid contact with skin and eyes.[1]
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Avoid the formation of dust and aerosols.[1]

Use a spatula or other appropriate tools for transferring the chemical.

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Spill and Emergency Procedures
Spills:

In case of a spill, evacuate personnel to a safe area.[1]

Use personal protective equipment, including respiratory protection, to avoid breathing dust

or vapors.[1]

Prevent the product from entering drains.[1]

For solid spills, sweep up and shovel the material into a suitable, closed container for

disposal without creating dust.[1]

First Aid:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.[1]

In case of skin contact: Immediately wash off with soap and plenty of water. Consult a

physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1]
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Disposal Plan
All waste containing 4-Allyloxy-2-hydroxybenzophenone must be treated as hazardous

waste.

Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.[3]

Liquid Waste: If dissolved in a solvent, collect in a designated, labeled, and sealed

hazardous waste container. Avoid mixing with incompatible waste streams.[3]

Contaminated PPE: Dispose of in a designated hazardous waste container.[3]

Disposal must be conducted by a licensed professional waste disposal service and in

accordance with local, state, and federal regulations.[1] One method of disposal is to dissolve

or mix the material with a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber.[1]

PPE Selection Workflow
The following diagram outlines the logical steps for selecting the appropriate personal

protective equipment when handling 4-Allyloxy-2-hydroxybenzophenone.
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1. Risk Assessment

2. PPE Selection

3. Pre-Operational Check

Identify Task:
Handling 4-Allyloxy-2-hydroxybenzophenone

Review Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Hand Protection:
Chemical-resistant gloves

(Nitrile or Butyl)

Skin contact risk

Eye Protection:
Safety glasses with side shields

or chemical goggles

Splash/dust risk

Body Protection:
Laboratory Coat

Contamination risk

Respiratory Protection:
Is there a risk of dust

 or aerosol generation?

Inspect all PPE for
damage before use

Use NIOSH-approved
respirator

Yes

Standard ventilation sufficient

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Allyloxy-2-hydroxybenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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